Cas no 1804484-67-0 (5-(Difluoromethyl)-2-fluoro-3-methoxypyridine)

• Product Name: 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine
• CAS No: 1804484-67-0
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4922625
• Update Time: 2025-10-30

5-(Difluoromethyl)-2-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine

• Inchi： 1S/C7H6F3NO/c1-12-5-2-4(6(8)9)3-11-7(5)10/h2-3,6H,1H3
• InChI Key： RZYOOMUTYISRAL-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C=1)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine

Research Brief on 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine (CAS: 1804484-67-0) in Chemical Biology and Pharmaceutical Applications

5-(Difluoromethyl)-2-fluoro-3-methoxypyridine (CAS: 1804484-67-0) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its difluoromethyl and methoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and agrochemicals. Recent studies have highlighted its role in modulating enzyme activity and improving drug-like properties, making it a valuable scaffold in medicinal chemistry.

Recent advancements in the synthesis and application of 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine have been documented in several high-impact journals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key building block in the development of selective JAK2 inhibitors, which are critical for treating myeloproliferative disorders. The study emphasized the compound's ability to enhance binding affinity and metabolic stability, attributed to the strategic placement of fluorine atoms. Additionally, its role in agrochemical research was explored in a 2022 Bioorganic & Medicinal Chemistry Letters paper, where it was incorporated into novel fungicides with improved environmental profiles.

The synthesis of 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine typically involves multi-step processes, including halogenation and nucleophilic substitution reactions. A 2023 Organic Process Research & Development article detailed an optimized route using palladium-catalyzed cross-coupling, achieving a 78% yield with reduced byproducts. Analytical characterization via NMR and LC-MS confirmed the compound's high purity (>98%), which is essential for pharmaceutical applications. Computational studies have further elucidated its conformational preferences, aiding in the design of derivatives with tailored properties.

In preclinical studies, derivatives of 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine have shown promising pharmacokinetic profiles, including enhanced oral bioavailability and prolonged half-life. A 2024 European Journal of Pharmaceutical Sciences report highlighted its low cytotoxicity in human hepatocytes, suggesting a favorable safety profile for further development. Challenges remain in scaling up production and addressing potential off-target effects, which are currently under investigation in collaborative industry-academia projects.

Future research directions for this compound include exploring its utility in PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitor design, as suggested in a 2023 Chemical Science perspective. Its unique electronic properties, conferred by the difluoromethyl group, may also enable novel applications in PET imaging probes. As the field advances, 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine is poised to play a pivotal role in bridging chemical innovation with therapeutic breakthroughs, warranting continued investment and interdisciplinary collaboration.